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Compound of Interest

Compound Name: [1-13Cgal]Lactose Monohydrate

Cat. No.: B12378118

Get Quote

Welcome to the technical support center for 13C-lactose metabolic studies. This resource is

designed for researchers, scientists, and drug development professionals to troubleshoot

common issues and provide answers to frequently asked questions encountered during

experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is the principle behind the 13C-lactose metabolic study, specifically the breath test?

A1: The 13C-lactose breath test is a non-invasive method to assess lactose digestion. The

subject ingests a specific dose of lactose that has been isotopically labeled with Carbon-13

(13C). In individuals with sufficient lactase enzyme activity, the 13C-lactose is hydrolyzed in the

small intestine into 13C-glucose and galactose. These monosaccharides are then absorbed

and metabolized, ultimately producing 13CO2, which is exhaled in the breath.[1][2] The rate

and amount of 13CO2 exhaled directly correlate with the efficiency of lactose digestion and

absorption.[1]

Q2: Why are my 13C-lactose breath test results inconsistent with the hydrogen (H2) breath

test?
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A2: Discrepancies between the 13C-lactose and H2 breath tests are not uncommon. The 13C-

lactose breath test is a direct measurement of lactose digestion and absorption, while the H2

breath test is an indirect measurement of malabsorption.[1][3] The 13CO2 breath test has been

found to be more sensitive and specific than the H2 breath test for detecting low jejunal lactase

activity.[4] Inconsistencies can arise from several factors:

"Non-H2 Producers": Some individuals have gut microbiota that do not produce hydrogen

gas, leading to false-negative H2 breath test results.[5]

Methanogenic Bacteria: Certain gut bacteria produce methane (CH4) instead of hydrogen by

consuming the hydrogen produced. This can also lead to false-negative H2 breath test

results.[6] Measuring CH4 in addition to H2 and 13CO2 can improve the diagnostic accuracy

of the test.[6]

Small Intestinal Bacterial Overgrowth (SIBO): SIBO can cause an early rise in breath

hydrogen, leading to a false-positive H2 breath test for lactose malabsorption.[5][6]

Q3: What are the established cutoff values for interpreting 13C-lactose breath test results?

A3: The interpretation of 13C-lactose breath test results relies on established cutoff values for

the cumulative percentage dose of 13C recovered (cPDR) in the breath over a specific period,

typically 4 hours.

Parameter Cutoff Value Interpretation Reference

Cumulative 13CO2

Excretion (4 hours)
> 14.5%

Normal Lactose

Digestion
[4][6]

Cumulative 13CO2

Excretion (4 hours)
≤ 14.5% Lactase Deficiency [6]

Peak Plasma 13C-

Glucose (1 hour)
> 2 mmol L-1 Lactose Digester [3]

Peak Plasma 13C-

Glucose (1 hour)
≤ 2 mmol L-1 Lactose Maldigester [3]
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Issue 1: High baseline 13CO2 levels before 13C-lactose administration.

Possible Cause: Inadequate fasting or consumption of foods with high natural 13C

abundance prior to the test.

Troubleshooting Steps:

Ensure the subject has fasted for at least 8-12 hours before the test.[1]

In the 24 hours preceding the test, the subject's diet should be restricted to foods with low

13C content. Recommended foods include meat, fish, and rice.[1]

Verify that the subject has not smoked for at least 8 hours before the test, as tobacco can

affect baseline CO2 levels.[1]

Issue 2: False-positive results suggesting lactose malabsorption in a known lactose tolerant

individual.

Possible Cause: Rapid oro-cecal transit time, where the 13C-lactose reaches the colon and

is fermented by bacteria before it can be fully absorbed in the small intestine.

Troubleshooting Steps:

Consider measuring the oro-cecal transit time using a non-digestible substrate like

lactulose.[7]

Evaluate for conditions that can accelerate gut transit.

Ensure the subject has not engaged in strenuous exercise immediately before or during

the test, as this can alter metabolism and gut transit.[8][9]

Issue 3: False-negative results suggesting normal lactose digestion in a subject with clinical

symptoms of lactose intolerance.

Possible Cause: Delayed gastric emptying, which can slow the delivery of 13C-lactose to the

small intestine, leading to a delayed and potentially blunted 13CO2 response.
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Assess for factors that can delay gastric emptying, such as certain medications or

underlying medical conditions.

Consider extending the breath sample collection period beyond the standard 4 hours.

Correlate breath test results with clinical symptoms experienced by the subject during the

test.

Experimental Protocols
Protocol 1: Combined 13C/H2 Lactose Malabsorption Breath Test

Objective: To simultaneously measure 13CO2 and H2 in expired breath to assess lactose

digestion and malabsorption.

Materials:

25g of 13C-labeled lactose dissolved in 250-300 mL of water.

Breath collection bags or tubes.

Gas chromatograph for H2 analysis.

Isotope ratio mass spectrometer (IRMS) or non-dispersive infrared (NDIR) spectrometer for

13CO2 analysis.

Procedure:

Patient Preparation:

The patient should fast for a minimum of 8 hours prior to the test.[1]

For 24 hours before the test, the patient should avoid milk, dairy products, and foods high

in fiber.[1]

Antibiotics should be discontinued at least 15 days before the test.[1]

Laxatives and probiotics should be avoided for at least 7 days prior to the test.[1]
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The patient should not smoke for at least 8 hours before the test.[1]

Baseline Sample Collection:

Collect a baseline breath sample before the ingestion of the 13C-lactose solution.

Substrate Administration:

The patient drinks the 25g 13C-lactose solution.

Post-Ingestion Sample Collection:

Collect breath samples at regular intervals (e.g., every 15-30 minutes) for up to 4 hours.

Sample Analysis:

Analyze the collected breath samples for H2 and 13CO2 concentrations.

Data Interpretation:

An increase in H2 concentration of >20 ppm above baseline is indicative of lactose

malabsorption.[6]

A cumulative 13CO2 excretion of ≤14.5% after 4 hours suggests lactase deficiency.[4][6]
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Patient Preparation

Test Procedure

Analysis & Interpretation

8-12 Hour Fast

Restricted Diet (24h)

Avoid Antibiotics/Laxatives

Baseline Breath Sample

Ingest 13C-Lactose Solution

Collect Breath Samples (q30min for 4h)

Measure 13CO2 and H2

Compare to Cutoff Values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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